Cas no 2227205-76-5 (2-oxa-8-azaspiro[4.5]decan-4-one)

• Product Name: 2-oxa-8-azaspiro[4.5]decan-4-one
• CAS No: 2227205-76-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5290843
• Update Time: 2026-03-10

2-oxa-8-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 2-oxa-8-azaspiro[4.5]decan-4-one

• Inchi： 1S/C8H13NO2/c10-7-5-11-6-8(7)1-3-9-4-2-8/h9H,1-6H2
• InChI Key： KOZYKOWWRIYUAJ-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)C(=O)CO1

Additional information on 2-oxa-8-azaspiro[4.5]decan-4-one

Comprehensive Overview of 2-oxa-8-azaspiro[4.5]decan-4-one (CAS No. 2227205-76-5): Structure, Applications, and Research Insights

The compound 2-oxa-8-azaspiro[4.5]decan-4-one (CAS No. 2227205-76-5) is a spirocyclic heterocycle featuring both oxygen and nitrogen atoms within its unique molecular framework. Its spiro[4.5]decane core structure, combined with the oxa-aza functional groups, renders it a versatile intermediate in pharmaceutical and material science research. The presence of a ketone group at the 4-position further enhances its reactivity, making it valuable for synthetic modifications. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds like 2-oxa-8-azaspiro[4.5]decan-4-one has surged due to their three-dimensional complexity and bioactivity. This compound’s rigid spiro scaffold mimics natural product architectures, a key focus in modern fragment-based drug design (FBDD). Its CAS No. 2227205-76-5 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening (HTS) libraries. Additionally, its potential role in proteolysis-targeting chimeras (PROTACs) has garnered attention, as scientists seek novel E3 ligase binders for targeted protein degradation therapies.

The synthesis of 2-oxa-8-azaspiro[4.5]decan-4-one often involves multicomponent reactions (MCRs) or ring-closing metathesis (RCM), methodologies popularized by green chemistry initiatives. Its aza-oxa hybrid structure also makes it a candidate for metal-organic frameworks (MOFs) and catalysis, addressing sustainability concerns in industrial processes. Users frequently inquire about its solubility, stability under physiological conditions, and scalable synthesis routes, highlighting practical challenges in translational research.

From a commercial perspective, CAS No. 2227205-76-5 is listed by specialized suppliers catering to medicinal chemistry and bioconjugation markets. Its patent landscape reveals applications in G-protein-coupled receptor (GPCR) modulators and kinase inhibitors, areas dominating preclinical pipelines. As AI-driven de novo molecular design gains traction, this compound’s structure-activity relationship (SAR) data is increasingly curated for machine learning models, bridging computational and experimental workflows.

In conclusion, 2-oxa-8-azaspiro[4.5]decan-4-one exemplifies the convergence of structural novelty and functional adaptability in modern chemistry. Its CAS No. 2227205-76-5 serves as a pivotal identifier for researchers navigating the expanding universe of spiroheterocycles. With ongoing studies probing its bioavailability and toxicity profiles, this compound is poised to contribute to breakthroughs in therapeutic development and smart materials, answering pressing questions in both academic and industrial forums.